Cas no 56882-73-6 (5-Cyclobutyl-1,3,4-thiadiazol-2-amine)

5-Cyclobutyl-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a cyclobutyl substituent attached to a 1,3,4-thiadiazole core. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The thiadiazole ring system is known for its bioactivity, often contributing to antimicrobial, antifungal, or herbicidal effects. The cyclobutyl group enhances lipophilicity and conformational rigidity, potentially improving binding affinity in target interactions. Its synthesis and derivatization offer opportunities for developing novel bioactive molecules. The compound’s stability and reactivity profile make it suitable for further functionalization, supporting its use in drug discovery and material science applications.
5-Cyclobutyl-1,3,4-thiadiazol-2-amine structure
56882-73-6 structure
Product Name:5-Cyclobutyl-1,3,4-thiadiazol-2-amine
CAS No:56882-73-6
MF:C6H9N3S
MW:155.220759153366
MDL:MFCD08236300
CID:347567
PubChem ID:16450167
Update Time:2025-05-28

5-Cyclobutyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclobutyl-1,3,4-thiadiazol-2-amine
    • 1,3,4-Thiadiazol-2-amine, 5-cyclobutyl-
    • 5-cyclobutyl-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
    • 1,3,4-Thiadiazol-2-amine,5-cyclobutyl
    • 5-cyclobutyl-2-amino-1,3,4-thiadiazole
    • BB_SC-9513
    • DTXSID10586082
    • MFCD08236300
    • AT11932
    • CHEMBRDG-BB 4022374
    • VS-10121
    • 56882-73-6
    • ROBHTWLKDVLHNY-UHFFFAOYSA-N
    • AKOS002254791
    • EN300-186491
    • FT-0741985
    • Z445126292
    • SCHEMBL11554100
    • DA-37435
    • STL145908
    • DTXCID30536847
    • BBL030925
    • MDL： MFCD08236300
    • Inchi： 1S/C6H9N3S/c7-6-9-8-5(10-6)4-2-1-3-4/h4H,1-3H2,(H2,7,9)
    • InChI Key： ROBHTWLKDVLHNY-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1C1CCC1

Computed Properties

  • Exact Mass: 155.05200
  • Monoisotopic Mass: 155.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.04000
  • LogP: 1.96900

5-Cyclobutyl-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Cyclobutyl-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C988303-100mg
5-Cyclobutyl-1,3,4-thiadiazol-2-amine
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 $ 70.00 2022-06-06
TRC
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abcr
AB215892-1 g
5-Cyclobutyl-1,3,4-thiadiazol-2-amine; 95%
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abcr
AB215892-5 g
5-Cyclobutyl-1,3,4-thiadiazol-2-amine; 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN1345-5G
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN1345-10G
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